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Compound of Interest

Compound Name: 3-Bromobenzotrifluoride

cat. No.: B045179

An In-depth Technical Guide to 1-Bromo-3-(trifluoromethyl)benzene

This guide provides a comprehensive overview of 1-bromo-3-(trifluoromethyl)benzene, a
significant chemical intermediate in various industrial applications. The document details its
chemical properties, synthesis protocols, safety information, and its role in modern organic
synthesis, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

The IUPAC name for 3-Bromobenzotrifluoride is 1-bromo-3-(trifluoromethyl)benzene.[1][2] It
is also commonly known by synonyms such as 3-Bromo-a,a,a-trifluorotoluene and m-
Bromobenzotrifluoride.[2][3][4][5][6] This compound is a colorless to slightly yellow liquid.[1]

Physicochemical Data

A summary of the key physicochemical properties of 1-bromo-3-(trifluoromethyl)benzene is
presented in the table below.
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Property Value Source(s)
Molecular Formula C7H4BrFs [2][3][4]
Molecular Weight 225.01 g/mol [21[3]1[4]
CAS Number 401-78-5 [11[3114]
Boiling Point 151-152 °C [41[7]
Melting Point 1°C [8]

Density 1.613 g/mLat 25 °C [41[7]
Refractive Index n20/D 1.473 [41[7]
Flash Point 43 °C (109.4 °F) - closed cup [41[8]
Solubility Sparingly soluble in water. [1]

Safety and Handling

1-bromo-3-(trifluoromethyl)benzene is considered a hazardous chemical and requires careful
handling.[5] It is a flammable liquid and vapor and causes skin and serious eye irritation.[5][3]

Hazard Information
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Hazard Description

GHS Pictograms GHSO02 (Flammable)

Signal Word Warning

Hazard Statements H226: Flammable liquid and vapor.

P210: Keep away from heat, sparks, open
flames, and hot surfaces. No smoking.[4] P280:
Wear protective gloves/protective clothing/eye
protection/face protection.[9] P303+P361+P353:
IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with water.[9]
P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.[9]

Storage and Handling

Store in a cool, dry, and well-ventilated place away from sources of ignition.[9][10] Containers
should be kept tightly closed and grounded.[8][9] Use personal protective equipment (PPE)
such as eye shields, gloves, and appropriate respiratory protection.[4][5]

Experimental Protocols: Synthesis

Several methods are employed for the industrial synthesis of 1-bromo-3-
(trifluoromethyl)benzene.

Synthesis from m-Aminobenzotrifluoride (Diazotization)

This method involves the diazotization of m-aminobenzotrifluoride followed by a Sandmeyer-

type reaction.
Protocol:

e Slowly add m-aminobenzotrifluoride to hydrobromic acid with stirring, maintaining the
temperature below 50°C.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.sigmaaldrich.com/GB/en/product/aldrich/b59004
https://www.chemicalbook.com/msds/3-bromobenzotrifluoride.htm
https://www.chemicalbook.com/msds/3-bromobenzotrifluoride.htm
https://www.chemicalbook.com/msds/3-bromobenzotrifluoride.htm
https://www.chemicalbook.com/msds/3-bromobenzotrifluoride.htm
https://www.tcichemicals.com/BE/en/sds/B0664_EU_6N.pdf
https://www.chemsrc.com/en/cas/401-78-5_952260.html
https://www.chemicalbook.com/msds/3-bromobenzotrifluoride.htm
https://www.sigmaaldrich.com/GB/en/product/aldrich/b59004
https://www.fishersci.com/store/msds?partNumber=AC106742500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Cool the mixture and add a sodium nitrite solution, keeping the temperature below 10°C to
facilitate diazotization.

e Add the resulting diazonium salt solution to a boiling solution of cuprous bromide in
hydrobromic acid.

 Commence steam distillation to isolate the organic product.

o Separate the organic layer from the distillate and wash it sequentially with concentrated
sulfuric acid, water, dilute lye, and finally with water until neutral.

e Dry the organic layer with anhydrous calcium chloride.

 Purify the product by vacuum distillation, collecting the fraction at 73-74.5°C (6.0 kPa).[1]

Direct Bromination of Trifluoromethylbenzene

This approach involves the electrophilic aromatic substitution of trifluoromethylbenzene.

Protocol:

Charge a reactor with trifluoromethylbenzene and an iron-based catalyst (e.g., iron powder
or iron sulfide), where the catalyst mass is a small percentage of the substrate.[1][11][12][13]

e Add hydrobromic acid and sulfuric acid to the mixture.[11][14]

» Control the reaction temperature (typically between 5-15°C) while adding a brominating
agent, such as bromine or a sodium chlorite solution.[11][12][13][14]

 After the addition is complete, maintain the temperature for a period before potentially
heating to complete the reaction.[11][12][13]

» Allow the mixture to stand and separate into organic and aqueous phases.
e Wash the organic phase to neutrality and dry it to obtain the crude product.

o Purify by reduced pressure distillation to yield 1-bromo-3-(trifluoromethyl)benzene.[11][14]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.guidechem.com/encyclopedia/3-bromobenzotrifluoride-dic3970.html
https://www.guidechem.com/encyclopedia/3-bromobenzotrifluoride-dic3970.html
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/DE2708190C2/en
https://patents.google.com/patent/US4155940A/en
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/CN105801348A/en
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/DE2708190C2/en
https://patents.google.com/patent/US4155940A/en
https://patents.google.com/patent/CN105801348A/en
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/DE2708190C2/en
https://patents.google.com/patent/US4155940A/en
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/CN105801348A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

General Synthesis Workflow
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Final Product:
1-Bromo-3-(trifluoromethyl)benzene
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A generalized workflow for the synthesis of 1-bromo-3-(trifluoromethyl)benzene.

Applications in Organic Synthesis

1-bromo-3-(trifluoromethyl)benzene is a versatile building block, primarily due to the presence
of the bromine atom, which serves as a handle for various cross-coupling reactions, and the
trifluoromethyl group, which can enhance the properties of the final molecule.[3][15]

Role in Cross-Coupling Reactions
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The compound is an excellent substrate for palladium-catalyzed cross-coupling reactions,
which are fundamental for forming new carbon-carbon and carbon-heteroatom bonds.[15][16]
These reactions include:

¢ Suzuki-Miyaura Coupling: Reaction with boronic acids or esters.
+ Heck Coupling: Reaction with alkenes.
e Sonogashira Coupling: Reaction with terminal alkynes.

These synthetic routes are crucial for constructing complex molecular architectures found in
pharmaceuticals and agrochemicals.[15]

Role in Palladium-Catalyzed Cross-Coupling Reactions
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Schematic of key cross-coupling reactions involving the title compound.

Pharmaceutical and Agrochemical Intermediate

This compound is a key intermediate in the synthesis of various active pharmaceutical
ingredients (APIs) and agrochemicals.[1][15] The trifluoromethyl group is often incorporated
into drug candidates to improve metabolic stability, lipophilicity, and binding affinity.[15] A
notable application is in the synthesis of the weight-loss drug fenfluramine.[1]

Materials Science

In materials science, 1-bromo-3-(trifluoromethyl)benzene is used in the formulation of
advanced materials, including specialty polymers and coatings.[3] The fluorinated nature of the
molecule contributes to enhanced chemical resistance and thermal stability in the resulting
products.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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